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Compound of Interest

Compound Name: 6-Undecanone

Cat. No.: B1294626 Get Quote

An In-depth Technical Guide on 6-Undecanone: Molecular Properties

This guide provides the fundamental molecular characteristics of 6-Undecanone, a ketone

used in various scientific research applications. The information is presented for researchers,

scientists, and drug development professionals.

Core Molecular Data
The essential molecular identifiers and properties of 6-Undecanone are summarized below.

This data is foundational for experimental design, chemical synthesis, and analytical

characterization.

Identifier Value Citations

Molecular Formula C₁₁H₂₂O [1][2][3]

Molecular Weight 170.29 g/mol [1][3][4]

IUPAC Name undecan-6-one [1][2][3]

CAS Registry Number 927-49-1 [1][2]

Synonyms Dipentyl ketone, Diamyl ketone [1][2][5]

Below is a diagram illustrating the logical relationship between the chemical compound and its

fundamental molecular properties.
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Caption: Logical relationship of 6-Undecanone to its molecular properties.

Experimental Protocols
Detailed experimental methodologies for determining the molecular weight and formula of a

compound like 6-Undecanone typically involve mass spectrometry and elemental analysis.

1. Mass Spectrometry for Molecular Weight Determination

Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion to find the

molecular weight.

Methodology:

Sample Preparation: A dilute solution of 6-Undecanone is prepared in a volatile organic

solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into the mass spectrometer. Electron Ionization (EI) is

a common method for a compound of this type. The sample is bombarded with a high-

energy electron beam, causing the molecule to lose an electron and form a positively

charged molecular ion (M+•).

Analysis: The ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-

flight analyzer), which separates them based on their mass-to-charge ratio.
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Detection: A detector records the abundance of ions at each m/z value. The peak with the

highest m/z value typically corresponds to the molecular ion, and its mass provides the

molecular weight of the compound. For 6-Undecanone, this would be observed at

approximately m/z 170.

2. Elemental Analysis for Molecular Formula Determination

Objective: To determine the percentage composition of each element (Carbon, Hydrogen,

Oxygen) in the compound to derive the empirical and molecular formula.

Methodology:

Combustion: A precisely weighed sample of 6-Undecanone is combusted in a furnace

with an excess of pure oxygen.

Gas Separation: The combustion products (CO₂, H₂O) are passed through a series of

absorbent traps.

Quantification: The mass of CO₂ and H₂O absorbed is measured. This data is used to

calculate the mass and percentage of carbon and hydrogen in the original sample.

Oxygen Determination: The percentage of oxygen is typically determined by subtracting

the percentages of carbon and hydrogen from 100%.

Formula Calculation: The percentage composition is used to calculate the empirical

formula. The molecular formula is then determined by comparing the empirical formula

mass to the molecular weight obtained from mass spectrometry.

The workflow for identifying these core properties is visualized below.
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Identification Workflow
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Caption: Experimental workflow for determining molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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